![molecular formula C16H21NO5S B2563436 Methyl 2-((1-(2-(2-methoxyphenoxy)acetyl)pyrrolidin-3-yl)thio)acetate CAS No. 1798618-70-8](/img/structure/B2563436.png)
Methyl 2-((1-(2-(2-methoxyphenoxy)acetyl)pyrrolidin-3-yl)thio)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-((1-(2-(2-methoxyphenoxy)acetyl)pyrrolidin-3-yl)thio)acetate is a useful research compound. Its molecular formula is C16H21NO5S and its molecular weight is 339.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Crystal Structure
The synthesis and characterization of molecules structurally similar to Methyl 2-((1-(2-(2-methoxyphenoxy)acetyl)pyrrolidin-3-yl)thio)acetate have been explored to understand their molecular structure and potential applications. For example, the synthesis of (E)-methyl 2-(methoxyimino)-2-(2-((3-(6-(trifluoromethyl)pyridin-3-yl) phenoxy) methyl) phenyl) acetate and its molecular structure was characterized using various spectroscopic methods and X-ray crystallography. This study provided insights into the molecular interactions and crystal packing of similar compounds (Mao et al., 2015).
Large-Scale Synthesis Techniques
Efficient methodologies for large-scale synthesis of compounds with similar structural frameworks have been developed. For instance, the synthesis of methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate and alkyl 2-(5-hydroxypyrimidin-2-yl)acetate showcases a high-yielding route suitable for the large-scale production of these compounds, highlighting the potential for rapid access to a broad range of heterocyclic analogues (Morgentin et al., 2009).
Applications in Medicinal Chemistry
The exploration of similar compounds in medicinal chemistry, particularly in the synthesis of heterocyclic systems, has been significant. Methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, for example, have been utilized in the preparation of various heterocyclic compounds with potential therapeutic applications, demonstrating the versatility and applicability of these molecules in drug discovery and development (Selič et al., 1997).
Catalytic and Synthetic Applications
The role of such compounds in catalytic and synthetic chemistry has also been investigated. For instance, thiourea-catalyzed asymmetric Michael addition of activated methylene compounds to α,β-unsaturated imides derived from similar structural backbones demonstrates their utility in facilitating highly selective and efficient chemical transformations, which is crucial for the synthesis of complex organic molecules (Inokuma et al., 2006).
Analytical Applications
Additionally, these compounds find applications in analytical chemistry, such as the development of methods for the determination of urinary δ-aminolevulinic acid, indicating their potential utility in clinical diagnostics and environmental monitoring (Tomokuni & Ogata, 1972).
Properties
IUPAC Name |
methyl 2-[1-[2-(2-methoxyphenoxy)acetyl]pyrrolidin-3-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO5S/c1-20-13-5-3-4-6-14(13)22-10-15(18)17-8-7-12(9-17)23-11-16(19)21-2/h3-6,12H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVMCYCBUYBRLCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCC(C2)SCC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.